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Compound of Interest

Compound Name: SAR247799

Cat. No.: B10821025

Absence of specific manufacturer's disposal instructions for SAR247799 necessitates
adherence to general laboratory chemical waste management protocols. The following
procedures are based on established safety guidelines for the handling and disposal of
research-grade chemical compounds.

Researchers and laboratory personnel must handle the disposal of SAR247799 with the
utmost care to ensure personal safety and environmental protection. As no explicit disposal
directives from the manufacturer are publicly available, the following step-by-step guidance,
derived from general laboratory hazardous waste management principles, should be
implemented.

Step 1: Waste Identification and Characterization

Prior to disposal, it is crucial to characterize the waste material. SAR247799 is a research
chemical, and any unused, expired, or contaminated material should be considered hazardous
waste unless confirmed otherwise by a qualified environmental health and safety (EHS)
professional.[1] All waste streams containing SAR247799, including pure compound, solutions,
and contaminated labware, must be clearly identified.

Step 2: Segregation of Chemical Waste

Proper segregation of chemical waste is critical to prevent dangerous reactions.[2][3] Waste
containing SAR247799 should be collected in a dedicated and compatible container.[4] Do not

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b10821025?utm_src=pdf-interest
https://www.benchchem.com/product/b10821025?utm_src=pdf-body
https://www.benchchem.com/product/b10821025?utm_src=pdf-body
https://www.benchchem.com/product/b10821025?utm_src=pdf-body
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.benchchem.com/product/b10821025?utm_src=pdf-body
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.laborsecurity.com/en/chemical-waste-disposal-in-the-laboratory-safe-and-effective-solutions
https://www.benchchem.com/product/b10821025?utm_src=pdf-body
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10821025?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

mix SAR247799 waste with other chemical waste streams unless compatibility has been
verified. Specifically:

» Store acids and bases separately.
o Keep oxidizing agents away from organic compounds and reducing agents.[2]

o Ensure that incompatible substances are not stored in close proximity.[1][2]

Step 3: Waste Container Selection and Labeling

Utilize appropriate containers for the collection of SAR247799 waste. Containers should be in
good condition, leak-proof, and made of a material compatible with the chemical.[1][2] Plastic
containers are often preferred.[4]

All waste containers must be clearly and accurately labeled.[5] The label should include:

The words "Hazardous Waste".[1][2]

The full chemical name: "SAR247799". Avoid using abbreviations or chemical formulas.[1]

A clear indication of the hazards associated with the waste (e.g., toxic).[2]

The accumulation start date (the date the first drop of waste was added to the container).[6]

The name and contact information of the principal investigator or responsible personnel.[7]

Step 4: Storage of Chemical Waste

Store SAR247799 waste in a designated Satellite Accumulation Area (SAA) within the
laboratory, at or near the point of generation.[2][4][7] The SAA should be a secure area away
from general laboratory traffic. Key storage requirements include:

o Keeping waste containers securely capped at all times, except when adding waste.[1][2][8]
» Storing containers in secondary containment to mitigate spills or leaks.[1]

» Conducting regular inspections of the SAA to check for leaks or container degradation.[2][7]
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Step 5: Disposal Procedures

Under no circumstances should SAR247799 or its containers be disposed of in the regular
trash or poured down the drain.[3][8] The established procedure for disposal is through your
institution's EHS department or a licensed hazardous waste disposal company.[5][9]

To arrange for disposal:

o Ensure the waste container is properly labeled and sealed.

» Contact your institution's EHS office to schedule a waste pickup.[4]

» Follow their specific procedures for waste collection and documentation.

Empty containers that held SAR247799 must also be managed as hazardous waste. They
should be triple-rinsed with a suitable solvent, and the rinsate collected as hazardous waste.[1]
[10] After thorough rinsing and removal or defacing of the original label, the container may be
disposed of according to institutional guidelines.[3][10]

Summary of Known Properties for SAR247799

The following table summarizes publicly available data for SAR247799, which can be useful for
waste characterization.

Property Value

Molecular Formula C21H16CIN305

Molecular Weight 425.82 g/mol

CAS Number 1315311-14-8

Physical Form Solid

Solubility Soluble in DMSO (30 mg/mL)
Storage 4°C, dry, sealed

Experimental Protocols
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Detailed experimental protocols for the synthesis and biological testing of SAR247799 are not
provided in the context of disposal. For specific experimental methodologies, researchers
should refer to the primary scientific literature.

Logical Flow for Chemical Waste Disposal

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of a research chemical like SAR247799.
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Caption: Decision workflow for the safe disposal of SAR247799.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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